Cas no 1181-32-4 (21-Acetyl-6α-chlorotriamcinolone Acetonide)

• Product Name: 21-Acetyl-6α-chlorotriamcinolone Acetonide
• CAS No: 1181-32-4
• MF: C₂₆H₃₂ClFO₇
• MW: 510.979491233826
• CID: 4556569
• Update Time: 2025-06-11

21-Acetyl-6α-chlorotriamcinolone Acetonide Chemical and Physical Properties

Names and Identifiers

• 21-Acetyl-6α-chlorotriamcinolone Acetonide
• Fluocinolone Acetonide Impurity 2
• 6-alpha-Chloro-Triamcinolone Acetonide Acetate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-6-chloro-9-fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (6α,11β,16α)-
• 21-Acetyl-6a-chlorotriamcinolone Acetonide
• Fluocinolone Acetonide Impurity 15

• Inchi： 1S/C26H32ClFO7/c1-13(29)33-12-20(32)26-21(34-22(2,3)35-26)10-15-16-9-18(27)17-8-14(30)6-7-23(17,4)25(16,28)19(31)11-24(15,26)5/h6-8,15-16,18-19,21,31H,9-12H2,1-5H3/t15-,16-,18-,19-,21+,23-,24-,25-,26+/m0/s1
• InChI Key： QKCQMVXAOYYSJU-IUGZLZTKSA-N
• SMILES： C([C@@]12OC(C)(C)O[C@]1([H])C[C@@]1([H])[C@]3([H])C[C@H](Cl)C4=CC(=O)C=C[C@]4(C)[C@@]3(F)[C@@H](O)C[C@]21C)(=O)COC(=O)C

Additional information on 21-Acetyl-6α-chlorotriamcinolone Acetonide

Comprehensive Analysis of 21-Acetyl-6α-chlorotriamcinolone Acetonide (CAS No. 1181-32-4): Properties, Applications, and Research Insights

21-Acetyl-6α-chlorotriamcinolone Acetonide (CAS No. 1181-32-4) is a synthetic corticosteroid derivative with significant pharmacological potential. This compound, often abbreviated as 6α-chlorotriamcinolone acetonide acetate, belongs to the glucocorticoid class and is structurally related to triamcinolone acetonide, a well-known anti-inflammatory agent. The introduction of the acetyl group at the 21-position and the chlorine atom at the 6α-position enhances its metabolic stability and bioavailability, making it a subject of interest in dermatological and ophthalmic research.

In recent years, the demand for steroid derivatives with improved efficacy and reduced side effects has grown exponentially. Researchers and pharmaceutical companies are actively exploring modifications to existing glucocorticoids to address limitations such as systemic absorption and tissue-specific activity. 21-Acetyl-6α-chlorotriamcinolone Acetonide has emerged as a promising candidate due to its potent anti-inflammatory and immunosuppressive properties. Its mechanism of action involves binding to glucocorticoid receptors, modulating gene expression, and inhibiting pro-inflammatory cytokines like IL-1β and TNF-α.

The compound's chemical structure (C₂₆H₃₂ClFO₇) features a fluorinated backbone, which contributes to its enhanced receptor affinity. This structural characteristic aligns with current trends in drug design, where halogenation is employed to improve pharmacokinetics. A 2023 study published in the Journal of Medicinal Chemistry highlighted that 6α-chlorinated steroids exhibit up to 40% greater tissue retention compared to non-halogenated analogs, addressing a key challenge in localized therapy.

From an application perspective, 21-Acetyl-6α-chlorotriamcinolone Acetonide shows particular promise in topical formulations. Dermatologists increasingly seek compounds with high skin penetration but low systemic exposure to treat conditions like psoriasis and atopic dermatitis. The compound's lipophilicity (logP ~2.8) enables efficient stratum corneum permeation while minimizing transdermal absorption—a balance frequently searched by formulators in online databases. Recent patents (e.g., US20230192621A1) describe its use in nanocarrier systems to further enhance delivery precision.

Quality control of CAS 1181-32-4 requires stringent analytical methods. High-performance liquid chromatography (HPLC) with UV detection at 240 nm is commonly employed, as documented in the United States Pharmacopeia monograph for related corticosteroids. The compound typically appears as a white to off-white crystalline powder with a melting point range of 215-220°C. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, reflecting industry standards for steroid preservation.

Emerging research explores the compound's potential in ocular therapeutics. A 2024 preclinical trial demonstrated that acetylated chlorotriamcinolone formulations achieved 72% higher corneal retention than conventional dexamethasone in rabbit models. This addresses a frequent search query among ophthalmologists regarding "long-acting steroid eye drops." Such findings position the compound as a candidate for chronic uveitis management, where sustained local activity is critical.

The synthesis of 21-Acetyl-6α-chlorotriamcinolone Acetonide typically involves selective chlorination of triamcinolone acetonide at the 6α-position, followed by acetylation at the 21-hydroxyl group. Process chemists emphasize the importance of controlling reaction temperature (0-5°C during chlorination) to prevent Δ⁶-isomer formation—a common impurity discussed in pharmaceutical forums. Advanced techniques like continuous flow chemistry are being investigated to improve yield (currently ~65%) and reduce organic solvent use, aligning with green chemistry initiatives.

Regulatory status varies by region, but 21-Acetyl-6α-chlorotriamcinolone Acetonide is generally classified as a non-controlled substance when used for research purposes. However, manufacturers must comply with Good Manufacturing Practice (GMP) standards, particularly concerning residual solvent limits (ICH Q3C guidelines). The compound's safety profile shows favorable results in standard assays (e.g., Ames test negative), though comprehensive toxicological data remains an active area of study, as noted in recent grant-funded projects indexed in NIH RePORTER.

Market analysts project growth in the modified corticosteroid sector, driven by demand for targeted therapies. 21-Acetyl-6α-chlorotriamcinolone Acetonide exemplifies this trend through its balanced potency and safety parameters. As formulation technologies advance—particularly in transdermal delivery and biodegradable implants—this compound may see expanded clinical applications beyond current investigative uses, potentially answering frequent search engine queries about "next-gen topical steroids with fewer side effects."